5,6-Difluorobenzofuran-2-carboxamide
Description
5,6-Difluorobenzofuran-2-carboxamide is a fluorinated benzofuran derivative characterized by a bicyclic aromatic system with fluorine atoms at positions 5 and 6 and a carboxamide group at position 2. The benzofuran core provides structural rigidity, while the fluorine substitutions enhance lipophilicity and metabolic stability, making this compound a candidate for pharmaceutical applications, particularly in targeting enzymes or receptors sensitive to halogen interactions .
Properties
Molecular Formula |
C9H5F2NO2 |
|---|---|
Molecular Weight |
197.14 g/mol |
IUPAC Name |
5,6-difluoro-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C9H5F2NO2/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H2,12,13) |
InChI Key |
IUIAVQWQRONSJU-UHFFFAOYSA-N |
Canonical SMILES |
C1=C2C=C(OC2=CC(=C1F)F)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Fluorine vs. Fluorine’s electronegativity also enhances electronic effects on the aromatic system, influencing reactivity and dipole moments.
- Carboxamide vs. Ester : The carboxamide group in 5,6-Difluorobenzofuran-2-carboxamide supports hydrogen bonding with biological targets, unlike esters (e.g., Ethyl 4-chloro-3-fluorobenzoate), which prioritize lipophilicity and metabolic lability .
Physicochemical Properties (Inferred)
| Property | 5,6-Difluorobenzofuran-2-carboxamide | Ethyl 4-chloro-3-fluorobenzoate | Methyl 5-bromo-2-CF₃-isonicotinate |
|---|---|---|---|
| Molecular Weight | ~209 g/mol | ~218 g/mol | ~314 g/mol |
| LogP (Estimated) | 1.8–2.5 | 2.5–3.0 | 3.0–3.5 |
| Hydrogen Bond Donors | 2 | 0 | 0 |
Key Observations :
- The carboxamide group in the target compound introduces two hydrogen bond donors, enhancing target engagement compared to ester-containing analogues.
Pharmacological Implications
- Metabolic Stability : Fluorine substitutions in 5,6-Difluorobenzofuran-2-carboxamide likely reduce oxidative metabolism compared to bromine/chlorine-containing compounds (e.g., Ethyl 6-bromoimidazo[1,2-b]pyridazine-2-carboxylate), which may undergo dehalogenation .
- Target Selectivity : The benzofuran scaffold may offer better π-π stacking interactions in hydrophobic binding pockets compared to pyridine or imidazo[1,2-b]pyridazine cores in analogues .
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